Clickable gold-nanoparticles as generic probe precursors for facile photoaffinity labeling application†
Organic & Biomolecular Chemistry Pub Date: 2020-12-17 DOI: 10.1039/D0OB01688H
Abstract
Rapid access to appropriately functionalized probes is crucial in chemical labeling approaches to target identification studies. We designed and synthesized clickable gold-nanoparticles as generic probe precursors that enable (1) one-step ligand derivatization by click chemistry, and (2) facile photoaffinity labeling application. Using cholesterol as a model ligand, we successfully demonstrated the utility of the ligand-clicked probe in photoaffinity labeling of endogenously expressed oxysterol-binding protein (OSBP) in cell lysate.
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Journal Name：Organic & Biomolecular Chemistry
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